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Introduction
ORIC-533 is a potent and orally bioavailable small molecule inhibitor of CD73 (ecto-5'-

nucleotidase).[1][2][3] CD73 plays a critical role in the tumor microenvironment by converting

extracellular adenosine monophosphate (AMP) into adenosine.[4][5] Adenosine, in turn, acts as

an immunosuppressive signaling molecule, hindering the activity of various immune cells such

as T cells, natural killer (NK) cells, and dendritic cells.[6] By inhibiting CD73, ORIC-533 blocks

the production of immunosuppressive adenosine, thereby restoring and enhancing anti-tumor

immune responses.[6][7] Preclinical studies have demonstrated that ORIC-533 can reverse

immunosuppression and trigger the lysis of cancer cells, particularly in multiple myeloma.[4][8]

These application notes provide a summary of the available preclinical data on ORIC-533 and

detailed protocols for its use in common laboratory settings.
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Assay Type
Cell
Line/System

Potency Metric Value Reference

Biochemical

Assay
Purified CD73 IC50 0.52 nM [9]

Biochemical

Assay
Purified CD73 K D 30 pM [5]

Adenosine

Production

Human H1528

NSCLC Cells
EC50 0.14 nM [10]

Adenosine

Production

Mouse EMT6

Breast Cancer

Cells

EC50 1.0 nM [10]

T-Cell

Proliferation

Rescue

Human CD8+ T-

Cells (in high

AMP)

EC50 Single-digit nM [4][11]

In Vivo Efficacy of ORIC-533
Animal Model Tumor Model

Dosing
Regimen

Tumor Growth
Inhibition (TGI)

Reference

C57BL/6 Mice
E.G7-OVA

Lymphoma

150 mg/kg, PO,

QD
67% on Day 19 [5]

BALB/c Mice
EMT-6 Breast

Cancer

150 mg/kg, PO,

QD

Anti-tumor

effects observed
[9]

Pharmacokinetic Parameters of ORIC-533
Species Dose Route Cmax AUCinf Reference

Rat 10 mg/kg PO 0.11 µM 0.66 µM*hr [9]

Mouse 200 mg/kg PO Not specified Not specified [9]

Human

(Phase 1b)
400-2400 mg PO Not specified

Plasma half-

life ~24 hours
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Signaling Pathway and Experimental Workflow
ORIC-533 Mechanism of Action
The diagram below illustrates the role of CD73 in the adenosine signaling pathway and the

mechanism by which ORIC-533 restores anti-tumor immunity.
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Experimental Protocol

Isolate Bone Marrow
Mononuclear Cells (BMNCs)

from Patient Aspirate

Culture BMNCs
(1.25 x 10^6 cells/mL)

Treat with ORIC-533
(e.g., 0.5 µM) or
Vehicle Control

Incubate for 48-72 hours

Stain cells with anti-CD138
and viability dye (e.g., 7-AAD)

Analyze MM Cell Viability
(CD138+ population)
by Flow Cytometry

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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